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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of the ChaC2
antibody in immunofluorescence staining. ChaC2 (ChaC Glutathione Specific Gamma-

Glutamylcyclotransferase 2) is a cytosolic enzyme that plays a role in glutathione metabolism

by catalyzing its degradation.[1][2][3][4] Its involvement in cellular processes such as response

to endoplasmic reticulum stress and potential roles in cancer make it a target of interest for

cellular and molecular research.[2][5]

I. Product Information and Quantitative Data
Commercially available polyclonal antibodies raised against human ChaC2 have been

validated for use in immunocytochemistry (ICC) and immunofluorescence (IF).[6][7][8][9] These

antibodies typically recognize the approximately 21 kDa ChaC2 protein.[8]

Table 1: Recommended Antibody Dilutions for Immunofluorescence
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Vendor/Produc
t ID

Host/Isotype
Recommended
Dilution Range
(ICC/IF)

Target Species Reference

Thermo Fisher

(PA5-61914)
Rabbit / IgG 0.25-2 µg/mL Human [6]

Proteintech

(16304-1-AP)
Rabbit / IgG 1:400

Human, Mouse,

Rat
[8]

Abcam

(ab183852)
Not Specified Not Specified Human [9]

Sigma-Aldrich

(HPA049235)
Rabbit / IgG Not Specified Human [7][10]

Note: Optimal concentrations and conditions should be determined by the end-user for each

specific application.[7]

II. Experimental Protocols
This section provides a detailed protocol for immunofluorescence staining of adherent cells

using the ChaC2 antibody. This protocol is a general guideline and may require optimization for

different cell lines and experimental conditions.[11]

A. Reagents and Buffers
Phosphate Buffered Saline (PBS), pH 7.2-7.4

Fixative Solution: 4% Paraformaldehyde (PFA) in PBS or ice-cold Methanol (-20°C)

Permeabilization Buffer: 0.3% Triton X-100 in PBS

Blocking Buffer: 5% Normal Goat Serum and 0.3% Triton X-100 in PBS[12][13]

Primary Antibody Dilution Buffer: 1% BSA and 0.3% Triton X-100 in PBS[12]

ChaC2 Primary Antibody
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Fluorochrome-conjugated Secondary Antibody (e.g., Goat anti-Rabbit IgG conjugated to a

fluorescent dye)

Nuclear Counterstain (e.g., DAPI)

Antifade Mounting Medium

B. Step-by-Step Immunofluorescence Protocol
Cell Culture: Grow adherent cells on sterile glass coverslips or in chamber slides to the

desired confluency.

Washing: Gently wash the cells twice with PBS.[11]

Fixation:

Paraformaldehyde (PFA) Fixation: Incubate cells with 4% PFA for 15 minutes at room

temperature.[12]

Methanol Fixation: Incubate cells with ice-cold 100% methanol for 5-10 minutes at -20°C.

[8][11]

Rinsing: Wash the cells three times with PBS for 5 minutes each.[11][12]

Permeabilization (for PFA-fixed cells): Incubate cells with Permeabilization Buffer for 10-15

minutes at room temperature.

Blocking: Incubate cells with Blocking Buffer for 60 minutes at room temperature in a

humidified chamber to minimize non-specific antibody binding.[12]

Primary Antibody Incubation: Dilute the ChaC2 primary antibody to the recommended

concentration in Primary Antibody Dilution Buffer. Aspirate the blocking solution and apply

the diluted primary antibody. Incubate overnight at 4°C or for 1-2 hours at room temperature.

[12][13]

Washing: Wash the cells three times with PBS for 5 minutes each.[12]
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Secondary Antibody Incubation: Dilute the fluorochrome-conjugated secondary antibody in

Primary Antibody Dilution Buffer. Incubate the cells with the secondary antibody for 1-2 hours

at room temperature, protected from light.[12][13]

Washing: Wash the cells three times with PBS for 5 minutes each, protected from light.[12]

Counterstaining: Incubate cells with a nuclear counterstain like DAPI for 5 minutes.

Final Wash: Perform a final wash with PBS.

Mounting: Mount the coverslips onto glass slides using an antifade mounting medium.[11]

Imaging: Visualize the staining using a fluorescence microscope with the appropriate filters.

ChaC2 is expected to show a cytosolic staining pattern.[1][6]

III. Diagrams
A. Experimental Workflow for Immunofluorescence
Staining
Caption: Workflow for ChaC2 immunofluorescence staining.

B. ChaC2 Signaling Pathway in Lung Adenocarcinoma
In certain cancers, such as lung adenocarcinoma, ChaC2 has been shown to play a role in

promoting cell proliferation by modulating intracellular reactive oxygen species (ROS) levels

and activating the MAPK signaling pathway.[14] ChaC2 degrades glutathione (GSH), a key

antioxidant, leading to an increase in ROS.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.cellsignal.com/learn-and-support/protocols/protocol-if
https://www.antibodies.com/applications/immunofluorescence/immunofluorescence-protocol
https://www.cellsignal.com/learn-and-support/protocols/protocol-if
https://www.arigobio.com/files/protocol_tips/files/Immunofluorescence-Protocol.pdf
https://www.benchchem.com/product/b1577521?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5241738/
https://www.thermofisher.com/antibody/product/CHAC2-Antibody-Polyclonal/PA5-61914
https://www.benchchem.com/product/b1577521?utm_src=pdf-body
https://www.benchchem.com/product/b1577521?utm_src=pdf-body
https://www.benchchem.com/product/b1577521?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10240664/
https://www.benchchem.com/product/b1577521?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10240664/
https://www.benchchem.com/product/b1577521?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. ChaC2, an Enzyme for Slow Turnover of Cytosolic Glutathione - PMC
[pmc.ncbi.nlm.nih.gov]

2. genecards.org [genecards.org]

3. uniprot.org [uniprot.org]

4. uniprot.org [uniprot.org]

5. Frontiers | Cancer informatics analysis indicates high CHAC2 associated with unfavorable
prognosis in breast cancer [frontiersin.org]

6. CHAC2 Polyclonal Antibody (PA5-61914) [thermofisher.com]

7. Anti-CHAC2 Human Protein Atlas Antibody [atlasantibodies.com]

8. CHAC2 antibody (16304-1-AP) | Proteintech [ptglab.com]

9. Anti-CHAC2 antibody (ab183852) | Abcam [abcam.com]

10. Anti-CHAC2 antibody produced in rabbit Prestige Antibodies® Powered by Atlas
Antibodies, affinity isolated antibody, buffered aqueous glycerol solution [sigmaaldrich.com]

11. arigobio.com [arigobio.com]

12. Immunofluorescence Formaldehyde Fixation Protocol | Cell Signaling Technology
[cellsignal.com]

13. ICC/IF Protocol | Antibodies.com [antibodies.com]

14. CHAC2 promotes lung adenocarcinoma by regulating ROS-mediated MAPK pathway
activation - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [ChaC2 Antibody: Application Notes and Protocols for
Immunofluorescence Staining]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1577521#chac2-antibody-for-immunofluorescence-
staining]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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